N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide
Overview
Description
N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide, also known as DMPC, is a cyclic amide derivative of piperazine and is a widely used chemical compound in a variety of scientific research applications. DMPC is a versatile compound with multiple applications in biochemistry and physiology, and has been studied for its potential to be used in a variety of different lab experiments.
Mechanism of Action
The mechanism of action of N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide is not fully understood. It is believed that N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide interacts with certain receptors in the body, and this interaction is thought to be responsible for its effects on biochemical and physiological processes. It is also believed that N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide may interact with certain proteins in the body, which may be responsible for its effects on cell culture.
Biochemical and Physiological Effects
N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide has been studied for its effects on biochemical and physiological processes. It has been found to have an effect on the permeability of cell membranes, as well as on the structure and function of proteins. It has also been found to have an effect on the growth and development of cells, as well as on the expression of certain genes. Additionally, N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide has been found to have an effect on the metabolism of certain substances, such as cholesterol and glucose.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize, which makes it an ideal compound for use in experiments. Additionally, it is relatively stable, which means it can be stored for long periods of time without degrading. Additionally, N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide is relatively non-toxic, which makes it safe to use in experiments. However, there are also some limitations to its use in lab experiments. It is not very soluble in water, which can make it difficult to use in some experiments. Additionally, it is not very stable in the presence of light, which can make it difficult to use in experiments that require exposure to light.
Future Directions
The potential future directions for the use of N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide in scientific research are numerous. It could be used in the development of drugs, as it has been found to interact with certain receptors and could be used to study the effects of drugs on these receptors. Additionally, it could be used in the study of cell culture, as it can be used to study the effects of environmental factors on the growth and development of cells. It could also be used in the study of the structure and function of proteins, as well as in the study of the permeability of cell membranes. Finally, it could be used to study the metabolism of certain substances, such as cholesterol and glucose.
Synthesis Methods
N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide can be synthesized through a variety of methods, including reaction with dimethylformamide, reaction with dimethylsulfoxide, reaction with acrylonitrile, and reaction with dimethylacetamide. The most common method is the reaction with dimethylformamide, which requires the use of a catalyst such as pyridine. This reaction results in the formation of the desired product, N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide.
Scientific Research Applications
N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide has been studied for its potential to be used in a variety of scientific research applications. It has been used in biochemistry and physiology to study the effects of membrane proteins, as well as to study the structure and function of lipid membranes. It has also been used in drug development, as it has been found to interact with certain receptors and can be used to study the effects of drugs on these receptors. Additionally, N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide has been used in the study of cell culture, as it can be used to study the effects of environmental factors on the growth and development of cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide involves the reaction of N,N-dimethylpiperazine with isopropyl chloroformate followed by reaction with 2-amino-2-methylpropan-1-ol to form the desired product.", "Starting Materials": [ "N,N-dimethylpiperazine", "isopropyl chloroformate", "2-amino-2-methylpropan-1-ol" ], "Reaction": [ "Step 1: N,N-dimethylpiperazine is reacted with isopropyl chloroformate in the presence of a base such as triethylamine to form N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxylic acid chloride.", "Step 2: The resulting acid chloride is then reacted with 2-amino-2-methylpropan-1-ol in the presence of a base such as triethylamine to form N,N-dimethyl-4-(propan-2-yl)piperazine-1-carboxamide.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1311746-75-4 |
Molecular Formula |
C10H21N3O |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
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